Cas no 60849-77-6 (5-4-(hydroxymethyl)phenylimidazolidine-2,4-dione)

• Product Name: 5-4-(hydroxymethyl)phenylimidazolidine-2,4-dione
• CAS No: 60849-77-6
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD24550380
• CID: 495283
• PubChem ID: 20564808
• Update Time: 2026-04-29

5-4-(hydroxymethyl)phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 5-[4-(hydroxymethyl)phenyl]-
• 5-[4-(hydroxymethyl)phenyl]imidazolidine-2,4-dione
• 5-4-(hydroxymethyl)phenylimidazolidine-2,4-dione

• MDL： MFCD24550380

Computed Properties

• Exact Mass: 206.0692

Experimental Properties

• PSA: 78.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5-4-(hydroxymethyl)phenylimidazolidine-2,4-dione

Recent Advances in the Study of 5-4-(hydroxymethyl)phenylimidazolidine-2,4-dione (CAS: 60849-77-6)

The compound 5-4-(hydroxymethyl)phenylimidazolidine-2,4-dione (CAS: 60849-77-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazolidine-2,4-dione core and hydroxymethylphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 5-4-(hydroxymethyl)phenylimidazolidine-2,4-dione. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient, high-yield synthesis method using a novel catalytic system, which significantly reduced the production of by-products and improved overall yield. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of specific enzymatic pathways. For instance, research conducted at the University of Cambridge (2024) highlighted its inhibitory effects on certain kinases involved in inflammatory responses, suggesting potential applications in treating autoimmune diseases. Additionally, its role as a precursor in the synthesis of more complex pharmacophores has been explored, with several derivatives showing enhanced bioavailability and target specificity.

Another significant development is the investigation of 5-4-(hydroxymethyl)phenylimidazolidine-2,4-dione in combination therapies. A collaborative study between MIT and Pfizer (2024) revealed that the compound synergizes with existing anticancer agents, enhancing their efficacy while minimizing side effects. This finding opens new avenues for its use in oncology, particularly in drug-resistant cancers.

Despite these promising results, challenges remain, particularly in understanding the compound's pharmacokinetics and long-term safety profile. Ongoing research aims to address these gaps, with several clinical trials currently in Phase I/II. The compound's unique chemical structure and versatile biological activities position it as a valuable candidate for further development in the pharmaceutical industry.

In conclusion, 5-4-(hydroxymethyl)phenylimidazolidine-2,4-dione (CAS: 60849-77-6) represents a compelling area of research in chemical biology. Its synthetic accessibility, diverse biological activities, and potential therapeutic applications make it a compound of significant interest. Future studies will likely focus on refining its pharmacological properties and exploring its full therapeutic potential.